Cas no 1030011-81-4 (2-tert-Butyloxycarbonylaminomethyl-5-(4-chlorophenyl)-1,3,4oxadiazole)
2-tert-Butyloxycarbonylaminomethyl-5-(4-chlorophenyl)-1,3,4oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-TERT-BUTYLOXYCARBONYLAMINOMETHYL-5-(4-CHLOROPHENYL)-[1,3,4]OXADIAZOLE
- 2-tert-Butyloxycarbonylaminomethyl-5-(4-chlorophenyl)-1,3,4oxadiazole
-
- MDL: MFCD10568226
- Inchi: 1S/C14H16ClN3O3/c1-14(2,3)21-13(19)16-8-11-17-18-12(20-11)9-4-6-10(15)7-5-9/h4-7H,8H2,1-3H3,(H,16,19)
- InChI Key: GUQKZVADDBWQNI-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1=NN=C(CNC(=O)OC(C)(C)C)O1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 354
- Topological Polar Surface Area: 77.2
2-tert-Butyloxycarbonylaminomethyl-5-(4-chlorophenyl)-1,3,4oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T114090-250mg |
2-tert-Butyloxycarbonylaminomethyl-5-(4-chlorophenyl)-[1,3,4]oxadiazole |
1030011-81-4 | 250mg |
$ 420.00 | 2022-06-03 | ||
| TRC | T114090-500mg |
2-tert-Butyloxycarbonylaminomethyl-5-(4-chlorophenyl)-[1,3,4]oxadiazole |
1030011-81-4 | 500mg |
$ 700.00 | 2022-06-03 | ||
| abcr | AB302982-1 g |
2-tert-Butyloxycarbonylaminomethyl-5-(4-chlorophenyl)-[1,3,4]oxadiazole; 95% |
1030011-81-4 | 1 g |
€252.10 | 2023-07-20 | ||
| abcr | AB302982-5 g |
2-tert-Butyloxycarbonylaminomethyl-5-(4-chlorophenyl)-[1,3,4]oxadiazole; 95% |
1030011-81-4 | 5 g |
€811.00 | 2023-07-20 | ||
| abcr | AB302982-1g |
2-tert-Butyloxycarbonylaminomethyl-5-(4-chlorophenyl)-[1,3,4]oxadiazole, 95%; . |
1030011-81-4 | 95% | 1g |
€252.10 | 2025-04-22 | |
| abcr | AB302982-5g |
2-tert-Butyloxycarbonylaminomethyl-5-(4-chlorophenyl)-[1,3,4]oxadiazole, 95%; . |
1030011-81-4 | 95% | 5g |
€811.00 | 2025-04-22 |
2-tert-Butyloxycarbonylaminomethyl-5-(4-chlorophenyl)-1,3,4oxadiazole Related Literature
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on 2-tert-Butyloxycarbonylaminomethyl-5-(4-chlorophenyl)-1,3,4oxadiazole
Introduction to 2-tert-Butyloxycarbonylaminomethyl-5-(4-chlorophenyl)-1,3,4oxadiazole (CAS No. 1030011-81-4)
2-tert-Butyloxycarbonylaminomethyl-5-(4-chlorophenyl)-1,3,4oxadiazole, identified by its CAS number 1030011-81-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of oxadiazole derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of the 2-tert-butyloxycarbonyl (Boc) protecting group in its structure suggests its utility as an intermediate in the synthesis of more complex molecules, particularly in the context of peptide coupling and protein modification.
The 5-(4-chlorophenyl) moiety in the molecule introduces a halogenated aromatic ring, which is a common feature in many bioactive compounds. Halogenated aromatic rings often enhance the lipophilicity and binding affinity of molecules to biological targets, making them valuable in the design of pharmacophores. This structural feature, combined with the oxadiazole core, positions 2-tert-butyloxycarbonylaminomethyl-5-(4-chlorophenyl)-1,3,4oxadiazole as a promising candidate for further derivatization and exploration in medicinal chemistry.
In recent years, oxadiazole derivatives have been extensively studied for their potential therapeutic effects. These compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The oxadiazole ring itself is a heterocyclic scaffold that can interact with various biological targets due to its electron-deficient nature and ability to form hydrogen bonds. The Boc-protected amine group in this compound provides a stable handle for further functionalization, allowing chemists to explore different chemical modifications and optimize its pharmacological profile.
One of the most compelling aspects of 2-tert-butyloxycarbonylaminomethyl-5-(4-chlorophenyl)-1,3,4oxadiazole is its potential as a building block for the development of novel therapeutics. Researchers have been particularly interested in using oxadiazole derivatives to modulate enzyme activity and receptor binding. For instance, studies have shown that certain oxadiazole-based compounds can inhibit kinases and other enzymes involved in cancer progression. The 4-chlorophenyl substituent may play a crucial role in enhancing these interactions by improving solubility and metabolic stability.
The pharmaceutical industry has increasingly relied on structure-activity relationship (SAR) studies to guide drug discovery efforts. By systematically modifying the structure of lead compounds like 2-tert-butyloxycarbonylaminomethyl-5-(4-chlorophenyl)-1,3,4oxadiazole, researchers can identify key pharmacophoric elements and optimize their efficacy and safety profiles. The Boc-protection of the amine group ensures that functionalization can occur at other sites without unintended side reactions, making this compound a versatile tool for synthetic chemists.
Recent advancements in computational chemistry have also facilitated the design of novel oxadiazole derivatives with enhanced biological activity. Molecular modeling techniques can predict how different structural modifications will affect binding affinity and pharmacokinetic properties. These predictions are often validated through experimental synthesis and biological testing. The combination of computational methods with traditional synthetic approaches has accelerated the discovery process significantly.
The role of 2-tert-butyloxycarbonylaminomethyl-5-(4-chlorophenyl)-1,3,4oxadiazole as an intermediate is particularly noteworthy. Protecting groups like Boc are essential in multi-step syntheses where functional groups need to be selectively modified. This compound allows for the introduction of an amine functionalities into complex molecules while maintaining stability under various reaction conditions. Such intermediates are invaluable in large-scale drug production where efficiency and yield are critical.
In conclusion,2-tert-butyloxycarbonylaminomethyl-5-(4-chlorophenyl)-1,3,4oxadiazole represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile intermediate for synthesizing novel bioactive compounds. The combination of its oxadiazole core with protective groups and halogenated aromatic substituents positions it as a promising candidate for further research and development. As our understanding of biological targets improves and new synthetic techniques emerge,CAS No 1030011-81-4 will continue to play a crucial role in the discovery of next-generation therapeutics.
1030011-81-4 (2-tert-Butyloxycarbonylaminomethyl-5-(4-chlorophenyl)-1,3,4oxadiazole) Related Products
- 46182-58-5((5-Phenyl-1,3,4-oxadiazol-2-yl)methanamine)
- 675181-83-6((S)-tert-butyl 2-(5-(3-cyanophenyl)-1,3,4-oxadiazol-2-yl)pyrrolidine-1-carboxylate)
- 497946-90-4(Carbamic acid, [(1S)-1-(cyanooxoacetyl)pentyl]-,(1R)-2-methyl-1-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]propyl ester)
- 253196-35-9(Carbamic acid,N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-, 1,1-dimethylethyl ester)
- 1053656-43-1(2-tert-Butyloxycarbonylaminomethyl-5-methyl-1,3,4oxadiazole)
- 880361-90-0(N-Methyl-1-(5-phenyl-1,3,4-oxadiazol-2-yl)methanamine)
- 716329-44-1(Carbamic acid,[(1R)-1-(1,3,4-oxadiazol-2-yl)ethyl]-, 1,1-dimethylethyl ester (9CI))
- 54014-26-5(1,3,4-Oxadiazole-2-methanol,5-(4-methoxyphenyl)-, carbamate (ester) (9CI))
- 1260605-21-7((S)-tert-Butyl 2-(5-(3-cyanophenyl)-1,3,4-oxadiazol-2-yl)pyrrolidine-1-carboxylate)
- 716329-43-0(Carbamic acid,(1,3,4-oxadiazol-2-ylmethyl)-, 1,1-dimethylethyl ester (9CI))